Cas no 2204-14-0 (Me ester-5beta-Cholan-24-oic acid)

Me ester-5beta-Cholan-24-oic acid structure
2204-14-0 structure
Product name:Me ester-5beta-Cholan-24-oic acid
CAS No:2204-14-0
MF:C25H42O2
MW:374.599788188934
CID:2032647
PubChem ID:10339412

Me ester-5beta-Cholan-24-oic acid Chemical and Physical Properties

Names and Identifiers

    • Me ester-5beta-Cholan-24-oic acid
    • Q27259760
    • METHYL CHOLANATE, (5.BETA.)-
    • 4JP0S5G9XV
    • Methyl 5.beta.-cholanate
    • Cholan-24-oic acid, methyl ester, (5.beta.)-
    • Methyl-5beta-cholanoate
    • SCHEMBL16892648
    • UNII-4JP0S5G9XV
    • Methyl cholan-24-oate #
    • 5beta-Cholanic acid methyl ester
    • (5beta)-methyl cholanate
    • 5.beta.-Cholan-24-oic acid, methyl ester
    • 2204-14-0
    • Methyl-5beta-cholan-24-oate
    • Methyl-5.beta.-cholanoate
    • Methyl cholanate, (5beta)-
    • Methyl 5beta-cholanate
    • Methyl-5.beta.-cholan-24-oate
    • 5.beta.-Cholanic acid methyl ester
    • Cholan-24-oic acid, methyl ester, (5beta)-
    • Inchi: InChI=1S/C25H42O2/c1-17(8-13-23(26)27-4)20-11-12-21-19-10-9-18-7-5-6-15-24(18,2)22(19)14-16-25(20,21)3/h17-22H,5-16H2,1-4H3
    • InChI Key: YHTRVWPOAJKWBV-UHFFFAOYSA-N
    • SMILES: COC(=O)CCC(C)C1CCC2C3CCC4CCCCC4(C)C3CCC12C

Computed Properties

  • Exact Mass: 374.318480578g/mol
  • Monoisotopic Mass: 374.318480578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 26.3Ų

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